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Compound of Interest

Compound Name: 2-Amino-6-chloro-4-nitrophenol

Cat. No.: B3029376

Essential Safety and Handling Guide for 2-Amino-6-
chloro-4-nitrophenol

This guide provides crucial safety and logistical information for the handling and disposal of 2-
Amino-6-chloro-4-nitrophenol, tailored for research, scientific, and drug development
professionals. Following these procedures is essential for ensuring laboratory safety and
minimizing environmental impact.

Hazard ldentification and Personal Protective Equipment (PPE)

2-Amino-6-chloro-4-nitrophenol is a chemical that requires careful handling due to its
potential hazards. It is known to cause skin and eye irritation, and may lead to an allergic skin
reaction.[1][2][3] It can also cause respiratory irritation.[2][4] Furthermore, it is toxic to aquatic
life with long-lasting effects.[1] Adherence to the recommended personal protective equipment
(PPE) is mandatory to ensure user safety.
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Protection Type

Recommended PPE

Standards/Specifications

Eye/Face Protection

Tightly fitting safety goggles
with side-shields or a face
shield.

Conforming to EN 166 (EU) or
NIOSH (US) approved
standards.[1][2]

Skin Protection

Chemical-resistant gloves
(e.g., nitrile rubber) and
impervious, fire/flame-resistant

clothing.

Gloves must satisfy EU
Directive 89/686/EEC and the
standard EN 374.[1]

Respiratory Protection

A full-face respirator is
necessary if exposure limits
are exceeded or irritation is

experienced.

Use respirators and
components tested and
approved under NIOSH (US)
or CEN (EU) standards.[4]

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling 2-Amino-6-chloro-4-nitrophenol is critical to minimize

exposure and prevent accidents.

e Preparation:

o Ensure a well-ventilated handling area, such as a chemical fume hood.[1][4]

o Verify that an eyewash station and safety shower are readily accessible.[5]

o Inspect all PPE for integrity before use.[1][4]

e Handling:

o Avoid the formation of dust and aerosols.[1][4]

o Use non-sparking tools to prevent ignition.[1]

o Avoid contact with skin and eyes.[1][4]

o Wash hands thoroughly after handling.[1][2][6]
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e Storage:
o Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][2]
o Keep away from incompatible materials such as oxidizing agents.[5]
o For long-term storage, a freezer is recommended.[5]

Accidental Release and Disposal Plan

In the event of a spill or for routine disposal, the following procedures must be followed to
ensure safety and environmental protection.

Accidental Release Measures

Step Procedure

_ _ Evacuate personnel to a safe area and keep
1. Evacuation & Isolation ] ]
people away from and upwind of the spill.[1]

2. Control Ignition Sources Remove all sources of ignition.[1]

) Prevent further leakage or spillage if it is safe to
3. Containment ) )
do so. Do not let the chemical enter drains.[1][2]

Dampen the solid spill material with 60-70%

ethanol and transfer it to a suitable container for

4. Clean-up )
disposal.[7] Use spark-proof tools and
explosion-proof equipment.[1]
Wash all contaminated surfaces with 60-70%
5. Decontamination ethanol followed by a soap and water solution.

[7]

Disposal Plan

Dispose of 2-Amino-6-chloro-4-nitrophenol and its containers in accordance with all
applicable local, state, and federal regulations.
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Waste Type

Disposal Method

Unused Product

Offer surplus and non-recyclable solutions to a
licensed disposal company.[4] Burn in a
chemical incinerator equipped with an

afterburner and scrubber.[4]

Contaminated Packaging

Dispose of as unused product.[4]

Spill Residue

Collect in a suitable, closed container for
disposal by a licensed professional waste

disposal service.[1][4][7]

Workflow for Safe Handling of 2-Amino-6-chloro-4-

nitrophenol
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Caption: Workflow for the safe handling of 2-Amino-6-chloro-4-nitrophenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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